Cas no 1372558-36-5 (Chlorantholide E)
Chlorantholide E structure
Product Name:Chlorantholide E
CAS No:1372558-36-5
MF:C15H18O5
MW:278.300425052643
CID:2087144
PubChem ID:101574499
Update Time:2025-04-21
Chlorantholide E Chemical and Physical Properties
Names and Identifiers
-
- Chlorantholide E
- 9alpha-Hydroxychlorantholide D
- 8
- (4aS,8aS,9S,9aR)-9,9a-dihydroxy-3,5,8a-trimethyl-4,4a,8,9-tetrahydrobenzo[f][1]benzofuran-2,7-dione
- 1372558-36-5
- AKOS040761492
- CS-0023880
-
- Inchi: 1S/C15H18O5/c1-7-4-9(16)6-14(3)10(7)5-11-8(2)12(17)20-15(11,19)13(14)18/h4,10,13,18-19H,5-6H2,1-3H3/t10-,13-,14-,15+/m0/s1
- InChI Key: MNNCBMRTYDNEHU-FBUXBERBSA-N
- SMILES: O1C(C(C)=C2C[C@H]3C(C)=CC(C[C@]3(C)[C@@H]([C@]12O)O)=O)=O
Computed Properties
- Exact Mass: 278.11500
- Monoisotopic Mass: 278.11542367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 587
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 83.8Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 514.5±50.0 °C at 760 mmHg
- Flash Point: 195.8±23.6 °C
- Solubility: Slightly soluble (31 g/l) (25 º C),
- PSA: 83.83000
- LogP: 0.85450
- Vapor Pressure: 0.0±3.0 mmHg at 25°C
Chlorantholide E Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Chlorantholide E Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3643-1 mg |
Chlorantholide E |
1372558-36-5 | 1mg |
¥3235.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN3643-5 mg |
Chlorantholide E |
1372558-36-5 | 98% | 5mg |
¥ 4,510 | 2023-07-11 | |
| TargetMol Chemicals | TN3643-1 mL * 10 mM (in DMSO) |
Chlorantholide E |
1372558-36-5 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4610 | 2023-09-15 | |
| TargetMol Chemicals | TN3643-5mg |
Chlorantholide E |
1372558-36-5 | 5mg |
¥ 4510 | 2024-07-20 | ||
| A2B Chem LLC | AE60979-5mg |
Chlorantholide E |
1372558-36-5 | 97.5% | 5mg |
$802.00 | 2024-04-20 | |
| TargetMol Chemicals | TN3643-1 ml * 10 mm |
Chlorantholide E |
1372558-36-5 | 1 ml * 10 mm |
¥ 4610 | 2024-07-20 |
Chlorantholide E Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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